Cas no 1432619-57-2 ((2S)-1-(3-bromophenyl)propan-2-ol)

• Product Name: (2S)-1-(3-bromophenyl)propan-2-ol
• CAS No: 1432619-57-2
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 6513086
• PubChem ID: 75406773
• Update Time: 2025-06-09

(2S)-1-(3-bromophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-bromophenyl)propan-2-ol
• Benzeneethanol, 3-bromo-α-methyl-, (αS)-
• (S)-1-(3-bromophenyl)propan-2-ol

• Inchi： 1S/C9H11BrO/c1-7(11)5-8-3-2-4-9(10)6-8/h2-4,6-7,11H,5H2,1H3/t7-/m0/s1
• InChI Key： BDJVSZKLVVTCKZ-ZETCQYMHSA-N
• SMILES： C1(C[C@H](C)O)=CC=CC(Br)=C1

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 281.7±15.0 °C(Predicted)
• pka: 14.90±0.20(Predicted)

Additional information on (2S)-1-(3-bromophenyl)propan-2-ol

Comprehensive Overview of (2S)-1-(3-bromophenyl)propan-2-ol (CAS No. 1432619-57-2): Properties, Applications, and Industry Insights

The compound (2S)-1-(3-bromophenyl)propan-2-ol (CAS No. 1432619-57-2) is a chiral organic molecule featuring a 3-bromophenyl group and a secondary alcohol functionality. Its stereospecific (2S) configuration makes it valuable in asymmetric synthesis and pharmaceutical research. With the growing demand for enantiopure intermediates, this compound has garnered attention in drug discovery and fine chemical manufacturing. Its bromine substituent further enhances reactivity, enabling cross-coupling reactions like Suzuki-Miyaura, a hot topic in modern green chemistry.

Recent trends in AI-driven molecular design and high-throughput screening have amplified interest in 1432619-57-2, as researchers seek structurally diverse building blocks. Searches for "chiral alcohol synthesis" or "bromophenyl derivatives applications" often highlight this compound’s role in catalysis and material science. Its lipophilicity and hydrogen-bonding capacity also make it relevant in medicinal chemistry, particularly for CNS-targeting therapeutics—a trending focus amid rising neurological disorder cases.

From a synthetic perspective, (2S)-1-(3-bromophenyl)propan-2-ol exemplifies the shift toward atom-economical processes. Laboratories optimizing enantioselective reduction protocols frequently reference this compound due to its balanced steric and electronic properties. Environmental concerns have also spurred studies on bromine recycling from such derivatives, aligning with circular economy principles—a key search term in sustainable chemistry forums.

Analytical characterization of CAS 1432619-57-2 typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry, techniques widely discussed in open-access chemistry databases. The compound’s stability under ambient conditions and compatibility with microwave-assisted reactions further broaden its utility, addressing industry needs for time-efficient synthesis—a frequent query in process chemistry communities.

In conclusion, (2S)-1-(3-bromophenyl)propan-2-ol represents a nexus of structural versatility and synthetic accessibility. Its intersection with bioactive molecule design and catalytic innovation ensures sustained relevance, while its physicochemical profile answers pressing demands in preclinical research and industrial scale-up strategies.